Peroxidase-like activity of a peroxotitanium complex and its inhibition by some hydroxyalkanoic acids†

Catalysis Science & Technology Pub Date: 2022-10-12 DOI: 10.1039/D2CY00101B

Abstract

A peroxotitanium complex (PTC) catalyses the oxidation of o-phenylenediamine by hydrogen peroxide. The catalytic stability of a PTC increases with decreasing pH, temperature, and concentration of the PTC itself and with increasing concentration of hydrogen peroxide. PTC catalysis is selectively inhibited by some hydroxyalkanoic acids.

Graphical abstract: Peroxidase-like activity of a peroxotitanium complex and its inhibition by some hydroxyalkanoic acids
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